ethyl 4-isobutyl-2-[(2-methylbenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(2-methylbenzoyl)amino]-4-(2-methylpropyl)thiophene-3-carboxylate
• InChI: InChI=1S/C19H23NO3S/c1-5-23-19(22)16-14(10-12(2)3)11-24-18(16)20-17(21)15-9-7-6-8-13(15)4/h6-9,11-12H,5,10H2,1-4H3,(H,20,21)
• InChI Key: MKNJIRSYJIUOAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1CC(C)C)NC(=O)C2=CC=CC=C2C
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

Ethyl 4-isobutyl-2-[(2-methylbenzoyl)amino]-3-thiophenecarboxylate is a synthetic compound that belongs to the class of thiophene carboxylic acid derivatives. The compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Mechanism of Action

The mechanism of action of ethyl 4-isobutyl-2-[(2-methylbenzoyl)amino]-3-thiophenecarboxylate is not fully understood. However, studies have suggested that the compound may exert its anti-cancer and anti-inflammatory effects by inhibiting the activity of certain enzymes and signaling pathways involved in cell proliferation and inflammation.
Biochemical and Physiological Effects:
Ethyl 4-isobutyl-2-[(2-methylbenzoyl)amino]-3-thiophenecarboxylate has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated the compound's ability to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the growth of plant pathogens. In vivo studies have demonstrated the compound's ability to reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-isobutyl-2-[(2-methylbenzoyl)amino]-3-thiophenecarboxylate in lab experiments include its high purity, stability, and ease of synthesis. The compound is also relatively inexpensive compared to other anti-cancer and anti-inflammatory agents. However, the compound's mechanism of action is not fully understood, and further studies are needed to elucidate its exact mode of action. Additionally, the compound's potential toxicity and side effects need to be further investigated.

Future Directions

There are several future directions for the study of ethyl 4-isobutyl-2-[(2-methylbenzoyl)amino]-3-thiophenecarboxylate. One direction is to further investigate the compound's mechanism of action and its potential applications in medicinal chemistry and agriculture. Another direction is to study the compound's toxicity and side effects in more detail, as well as its pharmacokinetics and pharmacodynamics. Finally, the compound's potential as a scaffold for the development of new anti-cancer and anti-inflammatory agents could also be explored.

Synthesis Methods

The synthesis of ethyl 4-isobutyl-2-[(2-methylbenzoyl)amino]-3-thiophenecarboxylate involves the reaction of isobutyl acrylate with 2-methylbenzoyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with thiophene-3-carboxylic acid. The final product is obtained by esterification of the carboxylic acid group with ethanol. The synthesis method has been optimized to obtain high yields and purity of the product.

Scientific Research Applications

Ethyl 4-isobutyl-2-[(2-methylbenzoyl)amino]-3-thiophenecarboxylate has been extensively studied for its potential applications in medicinal chemistry. The compound has shown promising results as an anti-cancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. Additionally, the compound has shown potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit the production of pro-inflammatory cytokines. The compound has also been studied for its potential applications in agriculture, with studies demonstrating its ability to inhibit the growth of plant pathogens.